![molecular formula C12H17NO3 B7629771 1-[3-(5-Ethylfuran-2-yl)morpholin-4-yl]ethanone](/img/structure/B7629771.png)
1-[3-(5-Ethylfuran-2-yl)morpholin-4-yl]ethanone
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Overview
Description
1-[3-(5-Ethylfuran-2-yl)morpholin-4-yl]ethanone, also known as EFME, is a chemical compound that has recently gained attention in scientific research. EFME is a morpholine-based compound that has been synthesized and studied for its potential applications in various fields, including medicine and agriculture.
Mechanism of Action
The mechanism of action of 1-[3-(5-Ethylfuran-2-yl)morpholin-4-yl]ethanone is not fully understood. However, it has been hypothesized that this compound exerts its anti-cancer activity by inhibiting the PI3K/Akt/mTOR signaling pathway. This pathway is involved in cell growth and survival, and its dysregulation is commonly observed in cancer cells. This compound has also been shown to induce apoptosis in cancer cells, which is a process of programmed cell death.
Biochemical and physiological effects:
This compound has been shown to have a low toxicity profile in vitro and in vivo. In addition, it has been found to have good solubility in water and organic solvents, making it a viable compound for scientific research. This compound has also been shown to have good stability under various conditions, making it a suitable compound for storage and transportation.
Advantages and Limitations for Lab Experiments
1-[3-(5-Ethylfuran-2-yl)morpholin-4-yl]ethanone has several advantages for lab experiments. It is a relatively simple compound to synthesize, and it has good solubility and stability. In addition, this compound has been shown to have low toxicity, making it a safe compound for use in experiments. However, there are also some limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects. In addition, this compound has only been studied in a limited number of cell lines and animal models, which limits its generalizability to other systems.
Future Directions
There are several future directions for research on 1-[3-(5-Ethylfuran-2-yl)morpholin-4-yl]ethanone. One potential direction is to further investigate its mechanism of action. By understanding how this compound exerts its anti-cancer and anti-inflammatory effects, we can design more targeted and effective therapies. Another future direction is to study the effects of this compound on different cell types and animal models. This will help us understand the generalizability of its effects and identify potential limitations. Finally, this compound has potential applications in agriculture, and further research is needed to determine its efficacy and safety as a pesticide.
Synthesis Methods
The synthesis of 1-[3-(5-Ethylfuran-2-yl)morpholin-4-yl]ethanone involves the reaction of 5-ethylfuran-2-carbaldehyde with morpholine in the presence of a catalyst. The resulting product is then purified using various techniques, such as column chromatography and recrystallization. The synthesis of this compound has been optimized to increase yield and purity, making it a viable compound for scientific research.
Scientific Research Applications
1-[3-(5-Ethylfuran-2-yl)morpholin-4-yl]ethanone has been studied for its potential applications in various fields, including medicine and agriculture. In medicine, this compound has shown promising results as an anti-cancer agent. It has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. In addition, this compound has also been studied for its potential use as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.
In agriculture, this compound has been studied for its potential use as a pesticide. It has been found to have insecticidal activity against a variety of pests, including aphids and whiteflies. This compound has also been shown to have antifungal activity against various plant pathogens, making it a potential candidate for use in crop protection.
Properties
IUPAC Name |
1-[3-(5-ethylfuran-2-yl)morpholin-4-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO3/c1-3-10-4-5-12(16-10)11-8-15-7-6-13(11)9(2)14/h4-5,11H,3,6-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVSLEDBMPWOEMB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(O1)C2COCCN2C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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